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Compound of Interest

Compound Name:
Methyl 3-

(methoxymethyl)benzoate

CAS No.: 1515-87-3

Cat. No.: B1646957

Get Quote

CAS: 5368-81-0 | Formula: C9H10O3

Executive Summary & Chemical Profile
Methyl 3-(methoxymethyl)benzoate is an organic ester used primarily as a pharmaceutical

intermediate. Proper disposal is critical not only for regulatory compliance (RCRA/EPA) but to

prevent downstream chemical incompatibilities in waste streams. As an ester, it is susceptible

to hydrolysis, potentially releasing methanol and 3-(methoxymethyl)benzoic acid if improperly

sequestered with strong bases.
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Property Value Operational Implication

CAS Number 5368-81-0
Unique identifier for waste

labeling.[1]

Physical State Liquid (Colorless)
Requires secondary

containment for storage.

Flash Point >100°C (Est.)[2]

Combustible. Classify as Non-

Flammable for transport, but

Ignitable if mixed with solvents.

GHS Hazards H302, H315, H319, H335
Requires standard PPE (Nitrile

gloves, safety glasses).

Reactivity Ester Linkage
Incompatible with Strong

Bases (exothermic hydrolysis).

Waste Characterization & Segregation Strategy
Effective disposal begins with segregation.[3] Mixing this compound with incompatible streams

is the most common cause of waste container over-pressurization.

The "Ester Rule" for Segregation
Do NOT mix Methyl 3-(methoxymethyl)benzoate with:

Strong Bases (pH > 10): Sodium Hydroxide, Potassium Hydroxide.

Mechanism:[4] Base-catalyzed hydrolysis yields Methanol (flammable/toxic) and heat.

Strong Oxidizers: Nitric Acid, Peroxides.

Mechanism:[4] Potential for violent oxidation of the ether/ester moieties.

Waste Stream Decision Logic
Use the following logic to determine the correct waste container.
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Waste: Methyl 3-(methoxymethyl)benzoate

Mixed with Halogenated Solvents?
(DCM, Chloroform)

Mixed with Aqueous Phase?
(>10% Water)

No

Stream A: Halogenated Organic Waste
(High Cost Disposal)

Yes

Stream B: Aqueous Organic Waste
(pH Adjustment may be needed)

Yes

Stream C: Non-Halogenated Organic Waste
(Preferred Route)

No

Click to download full resolution via product page

Figure 1: Segregation logic for ester-based organic intermediates. Prioritize Stream C for pure

or solvent-diluted waste.

Disposal Procedures
Scenario A: Routine Liquid Waste (Reaction
Mixtures/Mother Liquors)
Objective: Safe transfer to satellite accumulation areas.

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Avoid metal cans if the waste is acidic.[4][5]

Labeling:

Must read: "Hazardous Waste - Methyl 3-(methoxymethyl)benzoate".

Constituents: List all solvents (e.g., "5% Product, 95% Ethyl Acetate").
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Hazards: Check "Irritant" and "Toxic".

Bulking: Pour into the Non-Halogenated Organic drum.

Critical Check: Ensure the drum does not contain concentrated caustic waste (bases).

Scenario B: Solid Waste (Contaminated Consumables)
Objective: Disposal of silica gel, filter paper, or gloves contaminated with the substance.

Bagging: Place solid waste in a clear, 6-mil polyethylene bag.

Secondary Container: Place the bag inside a dedicated solid waste pail (often a white 5-

gallon bucket).

Labeling: Tag as "Solid Debris contaminated with Organic Esters."

Spill Management Protocol
Spills of Methyl 3-(methoxymethyl)benzoate are manageable but require immediate

containment to prevent slick surfaces and vapor generation.

Spill Response Workflow

Assess Volume & Risk

Minor (< 50 mL)

Major (> 50 mL)

Absorb with Paper/Pads
Place in Fume Hood

Dike with Vermiculite/Sand
Prevent Drain Entry

Dispose as Solid Waste
(Double Bagged)

Scoop into Pail
Label: 'Spill Debris'

Click to download full resolution via product page

Figure 2: Operational response for liquid spills. Note: Do not use sawdust for large spills due to

potential flammability if mixed with oxidizers.

Step-by-Step Cleanup
Isolate: Evacuate the immediate area (3-meter radius).
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PPE: Don nitrile gloves, lab coat, and safety goggles.[6] If in a confined space without

ventilation, a half-face respirator with organic vapor cartridges is recommended.

Contain: Use a spill pillow or vermiculite to create a dike around the spill.

Absorb: Cover the liquid with an inert absorbent (Vermiculite, Diatomaceous earth, or

Chemizorb®).

Note: Avoid paper towels for volumes >50mL to reduce VOC release.

Collect: Scoop the saturated absorbent into a wide-mouth HDPE jar.

Decontaminate: Wash the surface with a dilute soap solution. Do not use bleach (oxidizer).

Regulatory & Compliance Notes
US EPA (RCRA): This specific CAS is not P-listed or U-listed. However, waste mixtures often

exhibit the characteristic of Ignitability (D001) if mixed with flammable solvents.

Drain Disposal:Strictly Prohibited. Esters have low water solubility and high aquatic toxicity

potential.

Empty Containers: Triple rinse with a compatible solvent (e.g., acetone) before discarding

the container. Collect the rinsate as hazardous waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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